Cas no 120277-72-7 (1,2,3-Thiadiazol-4-ol)

1,2,3-Thiadiazol-4-ol is a heterocyclic compound featuring a thiadiazole ring fused with a hydroxyl group at the 4-position. This structure imparts unique reactivity and versatility, making it valuable in synthetic chemistry and pharmaceutical applications. Its sulfur and nitrogen-containing framework enhances its utility as a building block for agrochemicals, medicinal compounds, and functional materials. The hydroxyl group allows for further derivatization, enabling the synthesis of diverse derivatives with tailored properties. The compound’s stability under controlled conditions and compatibility with various reaction conditions make it a practical intermediate for researchers. Its applications span corrosion inhibitors, bioactive molecules, and coordination chemistry due to its chelating potential.

1,2,3-Thiadiazol-4-ol structure

Product Name:1,2,3-Thiadiazol-4-ol

CAS No:120277-72-7

MF:C₂H₂N₂OS

MW:102.115078449249

CID:3680970

PubChem ID:21888457

Update Time:2025-06-06

1,2,3-Thiadiazol-4-ol Chemical and Physical Properties

Names and Identifiers

- 1,2,3-Thiadiazol-4-ol
- EN300-1783570
- 120277-72-7
- hydroxythiadiazole
- 1,2,3-thiadiazolium-4-olate
- SCHEMBL125479
- Inchi： 1S/C2H2N2OS/c5-2-1-6-4-3-2/h1,5H
- InChI Key： SWFSRMBSDMJGOK-UHFFFAOYSA-N
- SMILES： S1C=C(N=N1)O

Computed Properties

Exact Mass: 101.98878387g/mol
Monoisotopic Mass: 101.98878387g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 6
Rotatable Bond Count: 0
Complexity: 50.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 74.2Å²

1,2,3-Thiadiazol-4-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1783570-0.05g	1,2,3-thiadiazol-4-ol	120277-72-7	0.05g	$301.0	2023-09-19
Enamine	EN300-1783570-0.1g	1,2,3-thiadiazol-4-ol	120277-72-7	0.1g	$451.0	2023-09-19
Enamine	EN300-1783570-0.25g	1,2,3-thiadiazol-4-ol	120277-72-7	0.25g	$644.0	2023-09-19
Enamine	EN300-1783570-0.5g	1,2,3-thiadiazol-4-ol	120277-72-7	0.5g	$1014.0	2023-09-19
Enamine	EN300-1783570-1.0g	1,2,3-thiadiazol-4-ol	120277-72-7	1g	$1299.0	2023-05-26
Enamine	EN300-1783570-2.5g	1,2,3-thiadiazol-4-ol	120277-72-7	2.5g	$2548.0	2023-09-19
Enamine	EN300-1783570-5.0g	1,2,3-thiadiazol-4-ol	120277-72-7	5g	$3770.0	2023-05-26
Enamine	EN300-1783570-10.0g	1,2,3-thiadiazol-4-ol	120277-72-7	10g	$5590.0	2023-05-26
Enamine	EN300-1783570-1g	1,2,3-thiadiazol-4-ol	120277-72-7	1g	$1299.0	2023-09-19
Enamine	EN300-1783570-5g	1,2,3-thiadiazol-4-ol	120277-72-7	5g	$3770.0	2023-09-19